Cas no 2229385-85-5 (1-2-(1,3-benzothiazol-2-yl)ethylcyclopropane-1-carbonitrile)

• Product Name: 1-2-(1,3-benzothiazol-2-yl)ethylcyclopropane-1-carbonitrile
• CAS No: 2229385-85-5
• MF: C₁₃H₁₂N₂S
• MW: 228.312781333923
• CID: 5963794
• PubChem ID: 165626366
• Update Time: 2025-06-07

1-2-(1,3-benzothiazol-2-yl)ethylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-(1,3-benzothiazol-2-yl)ethylcyclopropane-1-carbonitrile
• EN300-1788114
• 1-[2-(1,3-benzothiazol-2-yl)ethyl]cyclopropane-1-carbonitrile
• 2229385-85-5

• Inchi： 1S/C13H12N2S/c14-9-13(7-8-13)6-5-12-15-10-3-1-2-4-11(10)16-12/h1-4H,5-8H2
• InChI Key： BETHPQBIGUNYQT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCC1(C#N)CC1

Computed Properties

• Exact Mass: 228.07211956g/mol
• Monoisotopic Mass: 228.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.9Ų

Additional information on 1-2-(1,3-benzothiazol-2-yl)ethylcyclopropane-1-carbonitrile

Introduction to 1-2-(1,3-benzothiazol-2-yl)ethylcyclopropane-1-carbonitrile (CAS No. 2229385-85-5)

1-2-(1,3-benzothiazol-2-yl)ethylcyclopropane-1-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229385-85-5, represents a unique structural motif that combines the versatility of the cyclopropane ring with the pharmacophoric properties of the benzothiazole scaffold. The presence of a nitrile group at the cyclopropane carbon further enhances its potential as a building block for drug discovery and development.

The cyclopropane ring is a particularly interesting structural feature in medicinal chemistry due to its high reactivity and ability to induce conformational constraints in molecules. This constraint can lead to enhanced binding affinity and selectivity when incorporated into drug candidates. In contrast, the benzothiazole moiety is well-documented for its biological activity, playing a crucial role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two structural elements in 1-2-(1,3-benzothiazol-2-yl)ethylcyclopropane-1-carbonitrile suggests a compound with multifaceted potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more efficiently. Studies have indicated that the nitrile group can act as a hydrogen bond acceptor, which is critical for stabilizing interactions with protein receptors. Additionally, the rigid nature of the cyclopropane ring can facilitate optimal positioning of the benzothiazole moiety within the binding site, potentially enhancing drug efficacy.

In vitro studies have begun to uncover the pharmacological profile of 1-2-(1,3-benzothiazol-2-yl)ethylcyclopropane-1-carbonitrile. Initial results suggest that this compound exhibits promising activity against certain enzymatic targets relevant to cancer progression. The benzothiazole scaffold, in particular, has been shown to interfere with key signaling pathways involved in tumor growth and metastasis. Furthermore, the cyclopropane ring's unique reactivity may enable post-synthetic modifications, allowing for further optimization of its pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These methodologies not only ensure high yields but also minimize unwanted byproducts, making the process scalable for industrial applications.

The growing interest in heterocyclic compounds like benzothiazole derivatives has spurred numerous research initiatives aimed at discovering new therapeutic agents. The structural diversity offered by compounds such as 1-2-(1,3-benzothiazol-2-yl)ethylcyclopropane-1-carbonitrile provides a rich foundation for developing novel drugs with improved pharmacokinetic profiles and reduced side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical applications.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in predicting how 1-2-(1,3-benzothiazol-2-yl)ethylcyclopropane-1-carbonitrile interacts with biological targets at an atomic level. These simulations help identify key binding residues and optimize lead compounds before they enter expensive and time-consuming preclinical testing. Such approaches are becoming increasingly integral to modern drug development pipelines.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that synthetic processes are environmentally sustainable and that research is conducted responsibly are critical aspects of developing new drugs. The synthesis of 1-2-(1,3-benzothiazol-2-yl)ethylcyclopropane-1-carbonitrile, for instance, must adhere to stringent safety protocols to protect researchers and minimize environmental impact.

The future prospects for this compound are promising. Ongoing research aims to explore its potential in treating various diseases by targeting specific biological pathways. Innovations in synthetic methodologies may further enhance its accessibility and utility in drug development programs. As our understanding of molecular interactions evolves, so too will our ability to harness compounds like 1-2-(1,3-benzothiazol-2-yl)ethylcyclopropane-1-carbonitrile for therapeutic purposes.